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  3. METHYL 2-[(2-BROMO-5-ETHOXY-4-METHOXYPHENYL)METHYLENE]-5-(3-ETHOXY-4-HYDROXYPHENYL)-7-METHYL-3-OXO-5H-[1,3]THIAZOLO[3,2-A]PYRIMIDINE-6(3H)-CARBOXYLATE
METHYL 2-[(2-BROMO-5-ETHOXY-4-METHOXYPHENYL)METHYLENE]-5-(3-ETHOXY-4-HYDROXYPHENYL)-7-METHYL-3-OXO-5H-[1,3]THIAZOLO[3,2-A]PYRIMIDINE-6(3H)-CARBOXYLATE METHYL 2-[(2-BROMO-5-ETHOXY-4-METHOXYPHENYL)METHYLENE]-5-(3-ETHOXY-4-HYDROXYPHENYL)-7-METHYL-3-OXO-5H-[1,3]THIAZOLO[3,2-A]PYRIMIDINE-6(3H)-CARBOXYLATE
Brand Name: Vulcanchem
CAS No.:
VCID: VC0986919
InChI: InChI=1S/C27H27BrN2O7S/c1-6-36-19-10-15(8-9-18(19)31)24-23(26(33)35-5)14(3)29-27-30(24)25(32)22(38-27)12-16-11-21(37-7-2)20(34-4)13-17(16)28/h8-13,24,31H,6-7H2,1-5H3/b22-12-
SMILES: CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(=CC4=CC(=C(C=C4Br)OC)OCC)S3)C)C(=O)OC)O
Molecular Formula: C27H27BrN2O7S
Molecular Weight: 603.5 g/mol

METHYL 2-[(2-BROMO-5-ETHOXY-4-METHOXYPHENYL)METHYLENE]-5-(3-ETHOXY-4-HYDROXYPHENYL)-7-METHYL-3-OXO-5H-[1,3]THIAZOLO[3,2-A]PYRIMIDINE-6(3H)-CARBOXYLATE

CAS No.:

Cat. No.: VC0986919

Molecular Formula: C27H27BrN2O7S

Molecular Weight: 603.5 g/mol

* For research use only. Not for human or veterinary use.

METHYL 2-[(2-BROMO-5-ETHOXY-4-METHOXYPHENYL)METHYLENE]-5-(3-ETHOXY-4-HYDROXYPHENYL)-7-METHYL-3-OXO-5H-[1,3]THIAZOLO[3,2-A]PYRIMIDINE-6(3H)-CARBOXYLATE -

Specification

Molecular Formula C27H27BrN2O7S
Molecular Weight 603.5 g/mol
IUPAC Name methyl (2Z)-2-[(2-bromo-5-ethoxy-4-methoxyphenyl)methylidene]-5-(3-ethoxy-4-hydroxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C27H27BrN2O7S/c1-6-36-19-10-15(8-9-18(19)31)24-23(26(33)35-5)14(3)29-27-30(24)25(32)22(38-27)12-16-11-21(37-7-2)20(34-4)13-17(16)28/h8-13,24,31H,6-7H2,1-5H3/b22-12-
Standard InChI Key RLBMQMCUXWIMLT-UUYOSTAYSA-N
Isomeric SMILES CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)/C(=C/C4=CC(=C(C=C4Br)OC)OCC)/S3)C)C(=O)OC)O
SMILES CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(=CC4=CC(=C(C=C4Br)OC)OCC)S3)C)C(=O)OC)O
Canonical SMILES CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(=CC4=CC(=C(C=C4Br)OC)OCC)S3)C)C(=O)OC)O

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